2-(1,3,5-triazin-2-yl)ethan-1-ol

• CAS RN: 4718-97-2
• Molecular Formula: C5H7N3O
• Molecular Weight: 125.1

Description

“2-(1,3,5-triazin-2-yl)ethan-1-ol” is a derivative of 1,3,5-triazine. It is a bipolar host material for highly efficient blue phosphorescent OLEDs. The TAPC:DPTPCz-based device showed a high EQE of 15.4%, which is the highest performance exciplex OLED up to date.

Synthesis Analysis

The synthesis of 1,3,5-triazines involves reactions with amidines, electron-rich, and strained dienophiles. A simple and efficient method for the base-mediated synthesis of unsymmetrical 1,3,5-triazin-2-amines uses readily available imidates, guanidines, and amides or aldehydes as the starting materials and cesium carbonate as the base. This three-component reaction provides diverse 1,3,5-triazin-2-amines in good yields with tolerance of a broad range of functional groups.

Molecular Structure Analysis

1,3,5-Triazine is an organic chemical compound with the formula (HCN)3. It is a six-membered heterocyclic aromatic ring, one of several isomeric triazines. S-triazine—the “symmetric” isomer—and its derivatives are useful in a variety of applications.

Chemical Reactions Analysis

The reaction of DMT-3,5-LUT with carboxylic acids produces intermediacy of acyloxytriazines, which is known to exhibit moderate reactivity toward alcohols, with concomitant liberation of 3,5-lutidine.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,5-triazine derivatives can vary depending on the specific derivative. For example, DMTMM (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride) is an organic triazine derivative commonly used for activation of carboxylic acids, particularly for amide synthesis.

Mechanism of Action

The mechanism of DMTMM coupling is similar to other common amide coupling reactions involving activated carboxylic acids. First, the carboxylic acid reacts with DMTMM to form the active ester, releasing a molecule of N-methylmorpholinium (NMM). The resulting ester is highly reactive and can undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile.

Safety and Hazards

The safety and hazards of 1,3,5-triazine derivatives can also vary. For example, 2-Amino-1,3,5-triazine can cause serious eye irritation, is harmful if swallowed or inhaled, and can cause skin irritation.

Future Directions

The future directions of research on 1,3,5-triazine derivatives are vast. These compounds exhibit antimalarial, antimicrobial, anti-cancer, and anti-viral activities, among other beneficial properties. As multidrug-resistant bacterial strains proliferate, the necessity for effective therapy has stimulated research into the design and synthesis of novel antimicrobial molecules.